![molecular formula C18H16N2O3 B5688051 2-[(2-isopropyl-1H-benzimidazol-1-yl)carbonyl]benzoic acid](/img/structure/B5688051.png)
2-[(2-isopropyl-1H-benzimidazol-1-yl)carbonyl]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[(2-isopropyl-1H-benzimidazol-1-yl)carbonyl]benzoic acid is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been found to possess several biochemical and physiological effects, which makes it a promising candidate for the development of new drugs.
Scientific Research Applications
2-[(2-isopropyl-1H-benzimidazol-1-yl)carbonyl]benzoic acid has been extensively studied for its potential applications in the field of medicine. It has been found to possess several biological activities, including anti-inflammatory, analgesic, and anti-tumor properties. This compound has been studied for its potential use in the treatment of various diseases, including cancer, arthritis, and Alzheimer's disease.
Mechanism of Action
The mechanism of action of 2-[(2-isopropyl-1H-benzimidazol-1-yl)carbonyl]benzoic acid is not fully understood. However, it has been suggested that this compound may act by inhibiting the activity of certain enzymes and proteins involved in the development of diseases. It has also been suggested that this compound may modulate the immune system and reduce inflammation.
Biochemical and Physiological Effects:
This compound has been found to possess several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and reduce inflammation. This compound has also been found to possess analgesic properties, which makes it a promising candidate for the development of new painkillers.
Advantages and Limitations for Lab Experiments
The advantages of using 2-[(2-isopropyl-1H-benzimidazol-1-yl)carbonyl]benzoic acid in lab experiments include its high purity and stability. This compound is also readily available and can be synthesized in large quantities. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for the study of 2-[(2-isopropyl-1H-benzimidazol-1-yl)carbonyl]benzoic acid. One possible direction is the development of new drugs based on this compound for the treatment of cancer, arthritis, and Alzheimer's disease. Another possible direction is the study of the mechanism of action of this compound to better understand its biological activities. Further studies are also needed to determine the potential side effects and toxicity of this compound.
Synthesis Methods
The synthesis of 2-[(2-isopropyl-1H-benzimidazol-1-yl)carbonyl]benzoic acid involves the reaction of 2-isopropyl-1H-benzimidazole with phosgene followed by the reaction with 2-aminobenzoic acid. This reaction yields this compound as the final product. The synthesis method has been optimized to ensure high yield and purity of the final product.
properties
IUPAC Name |
2-(2-propan-2-ylbenzimidazole-1-carbonyl)benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16N2O3/c1-11(2)16-19-14-9-5-6-10-15(14)20(16)17(21)12-7-3-4-8-13(12)18(22)23/h3-11H,1-2H3,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BBGQPPVLFOWBAH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=NC2=CC=CC=C2N1C(=O)C3=CC=CC=C3C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.